1-Phenyl-2-pyrrolidin-1-ylethanol
Overview
Description
1-Phenyl-2-pyrrolidin-1-ylethanol is a chemical compound with the molecular weight of 191.27 .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a five-membered pyrrolidine ring, which is one of the nitrogen heterocycles used widely by medicinal chemists . The structure allows for efficient exploration of the pharmacophore space due to sp3-hybridization .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties were not found in the available literature.It also mentions several hazard statements including H302, H315, H319, H335, and precautionary statements including P261 .
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which include this compound, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Mode of Action
The receptor is a cellular component that the drugs bind to and produce cellular action .
Biochemical Pathways
The metabolic pathways of 1-Phenyl-2-pyrrolidin-1-ylethanol include :
Pharmacokinetics
It is known that the main metabolic pathway includes the aliphatic oxidation of terminal and/or penultimate carbons .
Result of Action
It is known that the pyrrolidine ring and its derivatives, including this compound, have been used to design new compounds with different biological profiles .
Biochemical Analysis
Biochemical Properties
It is known that the compound contains a pyrrolidine ring, which is a common structural motif in many bioactive compounds . The pyrrolidine ring is known to interact with various enzymes and proteins, although the specific interactions of 1-Phenyl-2-pyrrolidin-1-ylethanol have not been fully elucidated .
Cellular Effects
Compounds with similar structures have been shown to have various effects on cells . For example, some pyrrolidine derivatives have demonstrated cytotoxic effects against certain cancer cell lines .
Molecular Mechanism
It is known that the compound can form a complex with copper (II) ions, which may have implications for its biochemical activity
Metabolic Pathways
The metabolic pathways of this compound in humans have been studied to some extent . The identified metabolic pathways include the reduction of ketone groups to their corresponding alcohols, oxidation of the pyrrolidine ring to the corresponding pyrrolidone, and aliphatic oxidation of the terminal carbon atom to the corresponding carboxylate form .
Properties
IUPAC Name |
1-phenyl-2-pyrrolidin-1-ylethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c14-12(10-13-8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,14H,4-5,8-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHBPYEQRIDZSBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(C2=CC=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40277976 | |
Record name | 1-phenyl-2-pyrrolidin-1-ylethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40277976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
5407-61-4 | |
Record name | NSC5453 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=5453 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-phenyl-2-pyrrolidin-1-ylethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40277976 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.